1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride
Overview
Description
1-(5-Bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride (BFMH) is an organic compound used in a variety of scientific research applications. BFMH is a synthetic compound, and is composed of a single carbon atom, two fluorine atoms, a bromine atom, and a nitrogen atom. BFMH is used as a research tool in a variety of scientific fields, including biochemistry, physiology, and pharmacology.
Mechanism of Action
1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has been shown to act as an agonist at certain serotonin receptors, as well as at certain dopamine receptors. It has also been shown to act as an inhibitor of monoamine oxidase, which is an enzyme involved in the metabolism of neurotransmitters. In addition, 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has also been shown to act as an inhibitor of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to increased mood and cognition. 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has also been shown to increase the release of acetylcholine in the brain, which can lead to improved memory and learning. Additionally, 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has been shown to have anti-inflammatory effects, as well as to have antioxidant effects.
Advantages and Limitations for Lab Experiments
1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride has a number of advantages and limitations for lab experiments. One of the major advantages of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is that it is relatively easy to synthesize, and is relatively stable in aqueous solution. Additionally, 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is relatively non-toxic, and has been shown to have a number of biochemical and physiological effects. One of the major limitations of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is that it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research involving 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride. One potential direction is to further investigate the mechanisms of action of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride and its effects on the nervous system and cardiovascular system. Additionally, further research could be conducted to investigate the effects of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride on the immune system, as well as to investigate its potential therapeutic effects. Furthermore, research could be conducted to investigate the potential use of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride as a novel drug or therapeutic agent. Finally, further research could also be conducted to investigate the potential use of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride in other scientific fields, such as in materials science or in biotechnology.
Synthesis Methods
1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is synthesized using a variety of methods. The most common method of synthesis is the reaction of 5-bromo-2-fluoro-3-methylphenol with methylamine hydrochloride. The reaction is typically carried out in aqueous solution at a temperature of around 25°C. The reaction produces 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride in a yield of around 85%.
Scientific Research Applications
1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is used in a variety of scientific research applications. It is used as a tool to study the mechanisms of action of drugs and other compounds, as well as to study the biochemical and physiological effects of drugs. 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride is also used to study the effects of drugs on the nervous system, as well as to study the effects of drugs on the cardiovascular system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine hydrochloride involves the reaction of 5-bromo-2-fluoro-3-methylbenzaldehyde with methylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-bromo-2-fluoro-3-methylbenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-bromo-2-fluoro-3-methylbenzaldehyde is reacted with excess methylamine in ethanol at room temperature to form the imine intermediate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the amine.", "Step 3: The resulting amine is dissolved in hydrochloric acid and the solution is evaporated to dryness to obtain the hydrochloride salt of 1-(5-bromo-2-fluoro-3-methylphenyl)methanamine." ] } | |
CAS RN |
2703779-63-7 |
Molecular Formula |
C8H10BrClFN |
Molecular Weight |
254.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
